Cas no 592-13-2 (2,5-Dimethylhexane)

2,5-Dimethylhexane structure

Product Name:2,5-Dimethylhexane

CAS No:592-13-2

Molecular Formula:C₈H₁₈

Molecular Weight: 114.23

MDL:MFCD00008951

CID:82621

PubChem ID:87567767

2,5-Dimethylhexane Properties

Names and Identifiers

- 2,5-Dimethylhexane
- Diisobutyl
- 2,5-Dimethyl-hexan
- 2,5-dimethyl-hexane
- 2,5-Dimethylhexane1000µg
- Biisobutyl
- Hexane,2,5-dimethyl
- Hexane,5-dimethyl
- i-Pr2C2H4i-Pr2
- NSC-74172
- UNII-PCS13D63P8
- NSC74172
- PCS13D63P8
- AS-81291
- EINECS 209-745-8
- Q2813798
- D1226
- D89815
- MFCD00008951
- 2,5-DIMETHYL HEXANE
- 2,5-Dimethylhexane, 99%
- NSC 74172
- FT-0624981
- 592-13-2
- Hexane,5-dimethyl-
- InChI=1/C8H18/c1-7(2)5-6-8(3)4/h7-8H,5-6H2,1-4H
- Hexane, 2,5-dimethyl-
- NS00034107
- AKOS015841746
- DTXSID4073201
- Hexane, 2,5dimethyl
- Hexane, 2,5-dimethyl-(8CI)(9CI)
- Hexane, 2,5-dimethyl-(8CI)
- DTXCID7042564
- DB-053340
- +Expand
- MDL： MFCD00008951
- InChIKey： UWNADWZGEHDQAB-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H18/c1-7(2)5-6-8(3)4/h7-8H,5-6H2,1-4H3
- SMILES： CC(C)CCC(C)C
- BRN： 1696877

Computed Properties

Exact Mass: 114.14100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 3
Monoisotopic Mass: 114.140851
Heavy Atom Count: 8
Complexity: 36
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 3.07860
PSA: 0.00000
Refractive Index: n20/D 1.392(lit.)
Boiling Point: 109°C
Melting Point: -91 °C
Vapor Pressure: 1.1 psi ( 37.7 °C)
Flash Point: Fahrenheit: 78.8 ° f
Celsius: 26 ° c
Color/Form: Colorless transparent liquid [1]
Solubility: Soluble in most organic solvents such as ethanol \ ether [11]
Density: 0.694 g/mL at 25 °C(lit.)

2,5-Dimethylhexane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003GGO-5g	2,5-DIMETHYLHEXANE	592-13-2		5g	$127.00	2024-04-22
A2B Chem LLC	AB60504-5g	2,5-Dimethylhexane	592-13-2		5g	$118.00	2024-04-19
Aaron	AR003GP0-5g	2,5-DIMETHYLHEXANE	592-13-2	99%	5g	$60.00
abcr	AB116004-5 g	2,5-Dimethylhexane, 99%; .	592-13-2	99%	5 g	€89.50	2023-07-20
eNovation Chemicals LLC	Y1246709-5g	2,5-DIMETHYLHEXANE	592-13-2	99%	5g	$620	2022-10-15
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	A15221-5g	2,5-Dimethylhexane, 99%	592-13-2	99%	5g	￥2117.00	2023-02-25
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	D155219-25ml	2,5-Dimethylhexane	592-13-2	>98.0%(GC)	25ml	¥1956.90	2023-09-03
SHENG KE LU SI SHENG WU JI SHU	sc-238385-5 g	2,5-Dimethylhexane,	592-13-2	99%	5g	￥504.00	2023-07-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.	110582-5G	2,5-Dimethylhexane	592-13-2		5g	¥605.32	2023-09-05

2,5-Dimethylhexane Synthesis

2,5-Dimethylhexane Suppliers

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:592-13-2)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:592-13-2)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

2,5-Dimethylhexane Related Literature

1. Solid–liquid phase equilibria and enthalpy changes in the water + 2,5-dimethylhexane-2,5-diol system

J. Rex Goates,J. Bevan Ott,Earl M. Woolley,Jeffrey G. Priest J. Chem. Soc. Faraday Trans. 1 1982 78 3045
2. Sonolysis of tert-butyl alcohol in aqueous solution

Armin Tauber,Gertraud Mark,Heinz-Peter Schuchmann,Clemens von Sonntag J. Chem. Soc. Perkin Trans. 2 1999 1129
3. Synthesis of fluorinated telomers Part 7. Telomerization of 1,1-difluoro-2-chloroethylene and 1,2-difluoro-1,2 dichloroethylene with methanol

Jér?me Guiot,Bruno Ameduri,Bernard Boutevin,Alain Fruchier New J. Chem. 2002 26 1768
4. Synthesis, spectroscopy, and photochemistry of bis[bis(diphenylphosphino)methane]bis(2,5-di-isocyano-2,5-dimethylhexane)dirhodium(I)

Chi-Ming Che,Wai-Man Lee,Hoi-Lun Kwong,Vivian Wing-Wah Yam,Kar-Cheong Cho J. Chem. Soc. Dalton Trans. 1990 1717
5. Ultrasonic studies of rotational isomerism in various methylhexanes

Akl M. Awwad,Alastair M. North,Richard A. Pethrick J. Chem. Soc. Faraday Trans. 2 1983 79 731
6. Synthesis of 2,5-dimethylhexene by isobutene dimerization with H2S co-feeding

Ryo Watanabe,Riku Tanikawa,Arisa Kurosaki,Kazumasa Oshima,Masahiro Kishida,Priyanka Verma,Choji Fukuhara RSC Adv. 2023 13 14097
7. 8. The electric dipole moments of nitromesitylene and of the bimolecular forms of nitrosomesitylene and 2-nitroso-2 : 5-dimethylhexane

Dalziel Ll. Hammick,Randal G. A. New,R. Branston Williams J. Chem. Soc. 1934 29
8. Synthesis of fluorinated telomers. Part 6. Telomerisation of chlorotrifluoroethylene with methanol

Jér?me Guiot,Jér?me Alric,Bruno Améduri,Alain Rousseau,Bernard Boutevin New J. Chem. 2001 25 1185
9. Ab initio rate coefficients for reactions of 2,5-dimethylhexyl isomers with O2: temperature- and pressure-dependent branching ratios

Mohamad Akbar Ali Phys. Chem. Chem. Phys. 2021 23 6225
10. EPR and modelling studies of hydrogen-abstraction reactions relevant to polyolefin cross-linking and grafting chemistry

Susana Camara,Bruce C. Gilbert,Robert J. Meier,Martin van Duin,Adrian C. Whitwood Org. Biomol. Chem. 2003 1 1181

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Amadis Chemical Company Limited

(CAS:592-13-2)2,5-Dimethylhexane

Purity:99%

Quantity:25g

Price($):193.0